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Compound of Interest

Compound Name: 4-(Trifluoromethyl)benzoic acid

Cat. No.: B181534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a thorough overview of 4-(Trifluoromethyl)benzoic acid, a key

building block in synthetic chemistry and drug discovery. This document details its chemical

and physical properties, synthesis protocols, and significant applications, presenting all

quantitative data in accessible tables and illustrating key processes with diagrams.

Chemical Identity and Properties
4-(Trifluoromethyl)benzoic acid is a derivative of benzoic acid distinguished by a

trifluoromethyl group at the para position of the benzene ring.[1][2] This substitution significantly

influences the molecule's chemical properties and reactivity.

CAS Number: 455-24-3[3][4]

Synonyms:

α,α,α-Trifluoro-p-toluic acid[4]

p-Trifluoromethylbenzoic acid[1]

4-Carboxybenzotrifluoride
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The key physical and chemical properties of 4-(Trifluoromethyl)benzoic acid are summarized

in the table below, providing a convenient reference for experimental design and application.

Property Value Source

Molecular Formula C₈H₅F₃O₂ [3][4][5]

Molecular Weight 190.12 g/mol [1][4]

Appearance
White to almost white

crystalline powder
[4]

Melting Point 219-222 °C [4][6]

Boiling Point 247 °C at 753 mmHg [4]

Solubility Soluble in water [6][7]
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SMILES String OC(=O)c1ccc(cc1)C(F)(F)F

Synthesis of 4-(Trifluoromethyl)benzoic Acid
A common laboratory-scale synthesis of 4-(Trifluoromethyl)benzoic acid involves the

oxidation of p-trifluorobenzaldehyde. The following protocol provides a detailed methodology

for this conversion.

Experimental Protocol: Oxidation of p-
Trifluorobenzaldehyde
Materials:

p-Trifluorobenzaldehyde

Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

Cobalt(II) acetate tetrahydrate (Co(OAc)₂·4H₂O)
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Water (H₂O)

Oxygen (O₂)

15 mL glass reaction tube

Oxygen balloon

Oil bath

Centrifuge

Procedure:

To a 15 mL glass reaction tube, add water (2 mL), p-trifluorobenzaldehyde (1 mmol),

Cu(OAc)₂·H₂O (0.003 mmol, 0.3 mol%), and Co(OAc)₂·4H₂O (0.003 mmol, 0.3 mol%).[5]

Connect an oxygen balloon to the reaction tube.

Place the reaction tube in a preheated oil bath at 70°C.[5]

Stir the reaction mixture for 1 hour.[5]

After the reaction is complete, cool the mixture to room temperature.

Separate the crude solid product by centrifugation.[5]

Wash the solid product with 3 mL of water using sonication.

Centrifuge the mixture again and dry the final product to a constant weight.[5]

This method has been reported to yield the target product in 99% purity.[5]
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Synthesis of 4-(Trifluoromethyl)benzoic Acid
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4-(Trifluoromethyl)benzoic acid serves as a versatile intermediate in the synthesis of a wide

range of organic compounds.[8][9] Its trifluoromethyl group can enhance the metabolic stability,

lipophilicity, and binding affinity of drug candidates.

Synthesis of Biologically Active Molecules
This compound is a crucial starting material for producing various derivatives with potential

therapeutic applications. For instance, it is used in the synthesis of salicylanilide 4-

(trifluoromethyl)benzoates, which have demonstrated antifungal activity.[6][7] It has also been

incorporated into pyrazole-based compounds that exhibit potent antibacterial activity against

Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[10][11]

Furthermore, it is a precursor in the synthesis of the experimental drug Teriflunomide.

The general scheme for the synthesis of esters and amides from 4-(Trifluoromethyl)benzoic
acid is depicted below.

Role as a Synthetic Building Block

Derivatives
Reagents

4-(Trifluoromethyl)benzoic acid

Benzoate Esters

Benzoic Acid Amides

Alcohol
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(Condensing agent)
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In addition to its role in synthesis, 4-(Trifluoromethyl)benzoic acid is utilized as an internal

standard in the ultra-trace analysis of fluorinated aromatic carboxylic acids by gas

chromatography-mass spectrometry (GC/MS).[6][7][8]

Safety and Handling
4-(Trifluoromethyl)benzoic acid is classified as an irritant.[1] It can cause skin irritation

(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][3][4]

Precautionary Measures:

Avoid breathing dust, mist, or vapors.[3]

Wash skin thoroughly after handling.[3]

Use only in a well-ventilated area.[3]

Wear protective gloves, clothing, eye, and face protection.[3]

In case of contact with skin, wash with plenty of soap and water.[3]

If inhaled, remove the person to fresh air and keep comfortable for breathing.[3]

If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[4]

Conclusion
4-(Trifluoromethyl)benzoic acid is a valuable and versatile chemical compound with

significant applications in both academic research and industrial drug development. Its unique

properties, conferred by the trifluoromethyl group, make it an important building block for the

synthesis of novel molecules with a wide range of biological activities. Proper handling and

adherence to safety protocols are essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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